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Compound of Interest

Compound Name: Triethylamine N-oxide

Cat. No.: B1216960

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
Triethylamine N-oxide, ensuring the well-being of laboratory personnel and adherence to
procedural best practices.

Personal Protective Equipment (PPE)

When handling Triethylamine N-oxide, a comprehensive PPE strategy is mandatory to
prevent exposure. The following equipment must be utilized:

o Eye and Face Protection: Chemical safety goggles or glasses with side shields are the
minimum requirement.[1] A face shield should be worn in situations where there is a
heightened risk of splashing.[1]

» Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene.[1] Before
each use, meticulously inspect gloves for any signs of degradation or tearing.[1]

o Respiratory Protection: For tasks that may generate dust or aerosols, the use of a chemical
fume hood is required.[1][2] If a fume hood is not available, a dust respirator is necessary.[2]

[3]
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» Body Protection: At a minimum, a laboratory coat and closed-toe footwear are required.[4]
The selection of additional protective clothing should be based on a thorough risk
assessment of the specific laboratory procedures being performed.[4]

Quantitative Data for Safety Assessment

The following table summarizes key quantitative data for Triethylamine N-oxide, essential for
risk assessment and safe handling.

Property Value Source
Appearance White crystalline powder [1]
Melting Point 220-222°C [1]
Water Solubility 793 g/L at 24.5 °C [11[3]
Vapor Pressure 0.24 hPa at 20 °C [11[3]

-2.79 at 24.5°C

Log Pow (Octanol/Water ) o
(Bioaccumulation is not [1]

Partition Coefficient)
expected)

Nitrile Glove Breakthrough ) )
Ti 480 min (0.11 mm thickness)
ime

Note: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have not been
established for this compound.[1]

Experimental Protocol: Step-by-Step Handling

Adherence to the following protocol is mandatory for all personnel handling Triethylamine N-
oxide to ensure both personal safety and the integrity of the experiment.

e Preparation: Before commencing any work, ensure that all required PPE is correctly worn
and that the work area, preferably a chemical fume hood, is clean and uncluttered.[1] An
eyewash station and safety shower must be readily accessible.[1]
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» Dispensing: When weighing or transferring the solid compound, take care to minimize the
generation of dust.[1] Utilize a spatula or another suitable tool for transfers and keep the
container tightly sealed when not in use.[1]

o Solution Preparation: When dissolving Triethylamine N-oxide, add the solid to the solvent
slowly to prevent splashing.[1] If the solvent is volatile, this procedure must be performed
within a chemical fume hood.[1]

o Post-Handling: Upon completion of the work, thoroughly wash your hands with soap and
water before leaving the laboratory.[1][5] Contaminated clothing should be removed and
laundered separately before reuse.[5]

Disposal Plan

All waste containing Triethylamine N-oxide is to be treated as hazardous chemical waste.

e Solid Waste: Unused compound and any contaminated disposable materials (e.g., gloves,
weighing paper, absorbent pads) must be placed in a clearly labeled, sealed container
designated for chemical waste.[1]

 Liquid Waste: All solutions containing Triethylamine N-oxide must be collected in a
designated and appropriately labeled hazardous waste container.[1]

o Prohibited Disposal: Do not dispose of Triethylamine N-oxide down the drain or in the
regular trash.[1]

e Regulatory Compliance: All waste disposal must be conducted in strict accordance with
local, state, and federal regulations.[1] Consult with your institution's Environmental Health
and Safety (EHS) department for specific guidance.[1]

Emergency Procedures: Chemical Spill Workflow

In the event of a chemical spill, follow the established workflow to ensure a safe and effective
response.
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Caption: Workflow for handling a chemical spill of Triethylamine N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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